Cas no 1354706-87-8 (2-(3-Bromo-1H-pyrazol-1-yl)propanoic acid)

2-(3-Bromo-1H-pyrazol-1-yl)propanoic acid is a brominated pyrazole derivative with a propanoic acid substituent, offering versatile reactivity for synthetic applications. Its bromine moiety enables further functionalization via cross-coupling or nucleophilic substitution reactions, making it valuable in pharmaceutical and agrochemical intermediate synthesis. The pyrazole core provides a stable heterocyclic scaffold, while the carboxylic acid group enhances solubility and allows for derivatization into esters, amides, or other bioactive compounds. This compound is particularly useful in medicinal chemistry for constructing targeted molecules due to its balanced reactivity and structural flexibility. High purity grades ensure consistent performance in research and industrial-scale processes.

2-(3-Bromo-1H-pyrazol-1-yl)propanoic acid structure

1354706-87-8 structure

Product Name:2-(3-Bromo-1H-pyrazol-1-yl)propanoic acid

CAS No:1354706-87-8

MF:C₆H₇BrN₂O₂

MW:219.035980463028

CID:4696246

Update Time:2025-06-07

2-(3-Bromo-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-Bromo-1H-pyrazol-1-yl)propanoic acid
- 2-(3-Bromo-1{h}-pyrazol-1-yl)propanoic acid
- Inchi： 1S/C6H7BrN2O2/c1-4(6(10)11)9-3-2-5(7)8-9/h2-4H,1H3,(H,10,11)
- InChI Key： YEVUGABBJCMULV-UHFFFAOYSA-N
- SMILES： BrC1C=CN(C(C(=O)O)C)N=1

Computed Properties

Exact Mass: 217.969
Monoisotopic Mass: 217.969
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1

2-(3-Bromo-1H-pyrazol-1-yl)propanoic acid Pricemore >>

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